Cas no 1179943-35-1 (1-(4-Bromophenyl)piperidin-4-amine)

• Product Name: 1-(4-Bromophenyl)piperidin-4-amine
• CAS No: 1179943-35-1
• MF: C₁₁H₁₅BrN₂
• MW: 255.154201745987
• CID: 5523601
• PubChem ID: 57365150
• Update Time: 2025-09-28

1-(4-Bromophenyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL16669437
• EN300-1602698
• 1-(4-bromophenyl)piperidin-4-amine
• CS-0209998
• DB-110924
• 1179943-35-1
• 1-(4-Bromophenyl)piperidin-4-amine

• Inchi： 1S/C11H15BrN2/c12-9-1-3-11(4-2-9)14-7-5-10(13)6-8-14/h1-4,10H,5-8,13H2
• InChI Key： MSRULTHBAHWIAW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1CCC(CC1)N

Computed Properties

• Exact Mass: 254.04186g/mol
• Monoisotopic Mass: 254.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-(4-Bromophenyl)piperidin-4-amine

Professional Introduction to 1-(4-Bromophenyl)piperidin-4-amine (CAS No. 1179943-35-1)

1-(4-Bromophenyl)piperidin-4-amine, identified by its Chemical Abstracts Service (CAS) number 1179943-35-1, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic amine features a piperidine ring substituted with a 4-bromophenyl group, making it a versatile scaffold for medicinal chemists exploring novel therapeutic agents. The structural motif of this compound has garnered attention due to its potential in modulating various biological pathways, particularly in the development of central nervous system (CNS) therapeutics and beyond.

The chemical structure of 1-(4-Bromophenyl)piperidin-4-amine consists of a six-membered piperidine ring connected to a phenyl ring at the 1-position, which is further brominated at the 4-position. This substitution pattern enhances the compound's reactivity and binding affinity, allowing for fine-tuning of pharmacokinetic and pharmacodynamic properties. The presence of both bromine and amine functional groups provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored biological activities.

In recent years, 1-(4-Bromophenyl)piperidin-4-amine has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting neurological disorders. Preclinical studies have demonstrated its potential in modulating neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and neurodegenerative diseases. The bromophenyl moiety, in particular, has been shown to improve lipophilicity and blood-brain barrier penetration, crucial factors for CNS drug development.

One of the most compelling aspects of 1-(4-Bromophenyl)piperidin-4-amine is its role in the discovery of novel antipsychotic and antidepressant agents. Researchers have leveraged its scaffold to develop compounds that exhibit improved efficacy and reduced side effects compared to existing therapies. For instance, derivatives of this molecule have been investigated for their ability to selectively block certain receptor subtypes while sparing others, thereby minimizing off-target effects. This selectivity is a cornerstone of modern drug design, aiming to enhance therapeutic outcomes.

The pharmaceutical industry has also utilized 1-(4-Bromophenyl)piperidin-4-amine in the development of compounds targeting other therapeutic areas. Its structural flexibility allows for modifications that can yield molecules with anti-inflammatory, antiviral, or anticancer properties. Notably, recent studies have highlighted its potential in inhibiting kinases and other enzymes involved in cancer progression. By fine-tuning the substituents on the piperidine ring and phenyl group, researchers can modulate enzyme activity and explore new avenues for oncology drug development.

From a synthetic chemistry perspective, 1-(4-Bromophenyl)piperidin-4-amine serves as a valuable building block due to its accessibility via multi-step synthetic routes. Advances in catalytic methods have enabled more efficient production processes, reducing costs and environmental impact. The compound's stability under various reaction conditions further enhances its utility in industrial-scale synthesis. These advancements underscore the importance of robust synthetic methodologies in translating laboratory discoveries into viable therapeutics.

The biological activity of 1-(4-Bromophenyl)piperidin-4-amine is not solely determined by its core structure but also by its interactions with biological targets. Computational modeling and high-throughput screening have been instrumental in identifying lead compounds derived from this scaffold. These techniques allow researchers to predict binding affinities and optimize pharmacokinetic profiles before moving into costly animal models or clinical trials. Such high-throughput approaches are becoming increasingly integral to modern drug discovery pipelines.

Recent patents and scientific literature highlight the continued interest in 1-(4-Bromophenyl)piperidin-4-amine as a pharmacophore. Companies specializing in medicinal chemistry frequently incorporate this compound into their libraries for screening purposes. Its proven track record as an intermediate has solidified its place as a preferred choice for researchers seeking novel molecular entities (NMEs). As drug development continues to evolve toward precision medicine, compounds like 1-(4-Bromophenyl)piperidin-4-amine will remain indispensable tools for discovering targeted therapies.

The future prospects for 1-(4-Bromophenyl)piperidin-4-amine are promising, with ongoing research exploring its potential applications beyond traditional CNS therapies. Investigating its role in metabolic disorders or immune modulation could open new therapeutic avenues. Additionally, green chemistry initiatives may further refine synthetic routes to make production more sustainable without compromising yield or purity. Such innovations align with global efforts to make pharmaceuticals more environmentally friendly while maintaining high standards of efficacy.

In conclusion,1-(4-Bromophenyl)piperidin-4-amine (CAS No. 1179943-35-1) is a multifaceted compound with significant implications for pharmaceutical research and development. Its structural features make it an attractive scaffold for designing drugs targeting neurological and other diseases. As research progresses,this molecule will continue to play a pivotal role in advancing therapeutic strategies across multiple medical disciplines.